(4-Formyl-2-methyl-phenoxy)-acetic acid methyl ester

• Molecular Formula: C11H12O4
• Molecular Weight: 208.21 g/mol
• IUPAC Name: methyl 2-(4-formyl-2-methylphenoxy)acetate
• InChI: InChI=1S/C11H12O4/c1-8-5-9(6-12)3-4-10(8)15-7-11(13)14-2/h3-6H,7H2,1-2H3
• InChI Key: QXXIHGHDXQSZJG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)C=O)OCC(=O)OC

Description

(4-Formyl-2-methyl-phenoxy)-acetic acid methyl ester is a useful research compound. Its molecular formula is C11H12O4 and its molecular weight is 208.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4-Hydroxy-3-methyl-benzaldehyde 52 (0.50 g, 3.67 mmol) is dissolved in 10 mL acetonitrile. Cesium carbonate (2.07 g, 6.35 mmol) and methyl bromoacetate (0.40 mL, 4.35 mmol) are added and the suspension is vigorously stirred at room temperature overnight. The suspension is poured into 1N aqueous HCl and extracted with EtOAc. Drying over MgSO4, filtration and concentration yielded (4-formyl-2-methyl-phenoxy)-acetic acid methyl ester 53: 1H-NMR (400 MHz, CDCl3) δ=9.86 (s, 1H), 7.71 (d, J=1.6 Hz, 1H), 7.68 (dd, J=8.4, 1.6 Hz, 1H), 6.77 (d, J=8.4 Hz, 1H), 4.75 (s, 2H), 3.81 (s, 3H), 2.34 (s, 3H). MS calculated for C11H13O4 (M+H+) 209.0, found 209.0.